Cas no 25462-27-5 (1,3-Propanediol,2-(3-methylbutyl)-)
25462-27-5 structure
Product Name:1,3-Propanediol,2-(3-methylbutyl)-
CAS No:25462-27-5
MF:C8H18O2
MW:146.227323055267
CID:271208
PubChem ID:213078
Update Time:2025-04-19
1,3-Propanediol,2-(3-methylbutyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediol,2-(3-methylbutyl)-
- 2-(3-methylbutyl)propane-1,3-diol
- 1,3-Propanediol, 2-isopentyl-
- DTXSID00180134
- BRN 1847381
- 2-Isopentyl-1,3-propanediol
- 25462-27-5
- AKOS018004426
- SCHEMBL8060298
-
- Inchi: 1S/C8H18O2/c1-7(2)3-4-8(5-9)6-10/h7-10H,3-6H2,1-2H3
- InChI Key: VWQPAMYYOLDISD-UHFFFAOYSA-N
- SMILES: OCC(CO)CCC(C)C
Computed Properties
- Exact Mass: 146.13074
- Monoisotopic Mass: 146.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 67.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 0.935
- Boiling Point: 245.6°C at 760 mmHg
- Flash Point: 127.6°C
- Refractive Index: 1.45
- PSA: 40.46
1,3-Propanediol,2-(3-methylbutyl)- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
25462-27-5 (1,3-Propanediol,2-(3-methylbutyl)-) Related Products
- 104-76-7(2-Ethyl-1-hexanol)
- 25462-23-1(2-N-Pentylpropane-1,3-diol)
- 5333-42-6(2-Octyldodecane-1-ol)
- 19780-79-1(2-Hexyl-1-octanol)
- 106868-09-1(2,2-Di-N-octyl-1,3-propanediol)
- 2612-28-4(2-Propylpropane-1,3-diol)
- 10547-96-3(2,2-Dihydroxy-2,2-diisobutylpropane)
- 2425-77-6(2-Hexyl-1-decanol)
- 10042-59-8(2-Propylheptanol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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